
A Comparative Analysis of Caramboxin in
Averrhoa carambola and Averrhoa bilimbi

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Caramboxin

Cat. No.: B15580073 Get Quote

A definitive comparative guide for researchers, scientists, and drug development professionals

on the neurotoxin caramboxin, present in Averrhoa carambola (star fruit) and Averrhoa bilimbi

(bilimbi). This guide synthesizes available data on the toxin's concentration, toxicological

effects, and the methodologies for its analysis.

Introduction
Averrhoa carambola and Averrhoa bilimbi are two closely related fruit species from the

Oxalidaceae family, widely consumed in tropical regions. Both fruits are known to contain the

neurotoxin caramboxin and the nephrotoxin oxalic acid.[1] Caramboxin, a non-proteinogenic

amino acid, is particularly dangerous for individuals with pre-existing kidney conditions, as its

accumulation can lead to severe neurotoxic effects, including seizures, and in some cases,

death.[1] This guide provides a comparative overview of caramboxin in these two fruits,

focusing on available quantitative data, toxicological profiles, and relevant experimental

protocols to support further research and drug development.

Caramboxin and Oxalic Acid: A Comparative
Overview
While both fruits contain caramboxin and oxalic acid, their concentrations can vary, influencing

their overall toxicity.
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A direct quantitative comparison of caramboxin concentration in Averrhoa carambola and

Averrhoa bilimbi is not extensively documented in publicly available literature. However,

existing research on oxalic acid provides a basis for comparison of one of the key toxins.

Species Toxin
Concentration
(mg/g wet weight)

Notes

Averrhoa carambola Oxalic Acid 0.8 - 7.3

Concentration varies

with the sour variety

generally containing

higher levels.

Averrhoa bilimbi Oxalic Acid 8.45 - 10.8

Generally contains

higher levels of oxalic

acid compared to A.

carambola.[2]

Averrhoa carambola Caramboxin Data not available -

Averrhoa bilimbi Caramboxin Data not available -

Table 1: Comparison of Oxalic Acid Concentration.

Toxicological Profile
The toxicity of both fruits is attributed to the synergistic effects of caramboxin and oxalic acid.

Caramboxin is a potent agonist of both NMDA and AMPA glutamatergic ionotropic receptors,

leading to excitatory neurotoxicity.[1] Oxalic acid contributes to nephrotoxicity by forming

calcium oxalate crystals in the renal tubules.

Acute toxicity studies on crude extracts of both fruits have been conducted, providing insights

into their overall toxicity.
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Species &
Plant Part

Extract Type Test Animal LD50 Value Reference

Averrhoa

carambola (Leaf)
Ethanol Albino Mice 3605.55 mg/kg -

Averrhoa

carambola (Fruit)
Ethanol Albino Mice > 5000 mg/kg -

Averrhoa bilimbi

(Fruit)
Methanolic Brine Shrimp

LC50: 0.005

µg/ml
[3]

Averrhoa bilimbi

(Fruit)
Ethanolic Rats > 5000 mg/kg -

Table 2: Comparative Acute Toxicity Data.

It is important to note that the brine shrimp lethality assay for A. bilimbi indicates high

cytotoxicity for the methanolic extract, while the in vivo studies in rodents for both fruit extracts

suggest low acute oral toxicity. The discrepancy may be due to differences in the extraction

solvent, the test organism, and the bioavailability of the toxins.

Mechanism of Caramboxin Neurotoxicity
Caramboxin exerts its neurotoxic effects by acting as an agonist at glutamate receptors, the

primary excitatory neurotransmitter receptors in the central nervous system. This leads to an

excessive influx of calcium ions into neurons, triggering a cascade of events that result in

neuronal damage and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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